1-Fluoro-4-methoxy-2-methyl-5-nitrobenzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-Fluoro-4-methoxy-2-methyl-5-nitrobenzene” is a derivative of benzene . It has a molecular weight of 185.15 . The IUPAC name for this compound is "2-fluoro-5-methyl-4-nitrophenyl methyl ether" .
Synthesis Analysis
The synthesis of nitro compounds like “this compound” can be achieved through various methods. One of the common methods is the direct substitution of hydrocarbons with nitric acid . Another method involves displacement reactions with nitrite ions . Nitration of alkanes is successful only when conducted at high temperatures in the vapor phase .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the formula C8H8FNO3 . The compound has a complex structure with a benzene ring substituted with a fluoro, methoxy, methyl, and nitro group .Chemical Reactions Analysis
The chemical reactions involving “this compound” are likely to follow the general pattern of electrophilic substitution reactions. In these reactions, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a melting point of 95-96 degrees Celsius . The compound is stored at room temperature .Scientific Research Applications
Synthesis and Structural Analysis
1-Fluoro-4-methoxy-2-methyl-5-nitrobenzene is synthesized from commercial precursors with high yields, as demonstrated by Sweeney, McArdle, and Aldabbagh (2018). They reported a synthesis process resulting in 90% yield and confirmed the structure using various techniques including X-ray crystallography, NMR, elemental analysis, and FT-IR. This process underscores the compound's potential for efficient and scalable production (Sweeney, McArdle, & Aldabbagh, 2018).
Reactivity and Substitution Reactions
Cima, Biggi, and Pietra (1973) investigated the reactivity of fluoronitrobenzenes, including compounds similar to this compound. Their research focused on the substitution reactions of these compounds, revealing insights into the influence of different solvents and additives on reaction kinetics. These findings are relevant for understanding the chemical behavior of this compound in various reaction environments (Cima, Biggi, & Pietra, 1973).
Application in Organic Synthesis
The compound serves as an intermediate in the synthesis of complex organic molecules. For instance, Xun and Qing-ping (2004) described its use in synthesizing NMDA receptor antagonists, indicating its utility in medicinal chemistry and pharmaceutical research (Xun & Qing-ping, 2004).
Investigation of Molecular Properties
Researchers like Chen and Chieh (2002) have utilized similar fluoronitrobenzene compounds to study molecular properties such as internal rotational barriers. This research is valuable for understanding the physical and chemical properties of this compound, particularly in terms of its behavior under different conditions and potential applications in material science (Chen & Chieh, 2002).
Safety and Hazards
properties
IUPAC Name |
1-fluoro-4-methoxy-2-methyl-5-nitrobenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO3/c1-5-3-8(13-2)7(10(11)12)4-6(5)9/h3-4H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDFSGAVCCAHLHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1F)[N+](=O)[O-])OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
182880-71-3 |
Source
|
Record name | 4-Fluoro-5-methyl-2-nitroanisole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.